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Compound of Interest |

Compound Name: Scandium chloride
CAS No.: 10361-84-9
Cat. No.: B082386
. J

Executive Summary: The "Bottom Line"

Scandium(lll) chloride (

) is a water-soluble, hygroscopic Rare Earth Element (REE) halide. While it does not carry the
extreme toxicity of heavy metals like mercury or cadmium, it presents specific corrosivity and
hydrolysis hazards that dictate its disposal pathway.

Core Directive: Do not dispose of

down the drain.

e Solids: Collect as "Solid Inorganic Chemical Waste."

e Liquids: Collect as "Acidic Inorganic Waste (with Metals)."”

Chemical Profile & Risk Assessment

To handle waste safely, you must understand its behavior.[1][2]

IS not a passive salt; it is a reactive Lewis acid.
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Property Value/Description Operational Implication

CAS Number 10361-84-9 (Anhydrous) Use for labeling/inventory.[3][4]

Absorbs atmospheric moisture

rapidly, turning solids into
Hygroscopicity High (Deliquescent) acidic sludge.[3][4] Keep

containers tightly sealed until

disposal.

Aqueous solutions are acidic
(pH ~3-4).[3][4] Do not mix

Acidity (Hydrolysis) with cyanide or sulfide waste
(risk of HCN/H_2S gas

evolution).

Regulated as Characteristic
RCRA Status (US) Non-Listed (Not P or U) Waste (Corrosive, D002) if in
solution with pH < 2.[3][4]

Irritant to skin, eyes, and
GHS Hazards H315, H319, H335 )
respiratory tract.[3][4]

Scientist's Note: The most common error with

is leaving the solid residue exposed to air. It will pull water from the atmosphere,
hydrolyze, and eventually corrode metal spatulas or balance pans.[4] Treat the solid
as a potential corrosive source.

Disposal Decision Matrix

The following workflow illustrates the compliant decision path for segregating Scandium
Chloride waste.
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Waste Generation: ScCl3

Determine Physical State

Solid Residue/Powder Aqueous/Solvent Solution

Container: HDPE Wide-Mouth Jar

(Avoid Glass if possible to prevent breakage) SEEL [l

Hydrolysis Likely \If Buffered

Label: 'Solid Inorganic Waste'
Constituents: Scandium Chloride

Acidic (pH < 7) Neutral (pH ~7)

Container: Glass or Poly Carboy
(Chemical Resistant)

Label: 'Acidic Inorganic Waste'
Constituents: ScCI3, HCI (trace)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Scandium Chloride waste based on physical state
and acidity.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal
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Use this for: Expired anhydrous salts, spill cleanup residues, or contaminated weighing boats.

[3]14]

e PPE Required: Nitrile gloves, safety glasses, and lab coat. If handling large quantities of fine
powder, use a fume hood or N95 respirator to avoid inhalation (H335).

o Containment:
o Do not sweep dry dust into the air.

o If the solid is loose, scoop it gently into a wide-mouth HDPE (High-Density Polyethylene)
jar.[3][4] Plastic is preferred over glass to prevent accidental breakage of heavy metal
waste containers.

e Labeling:
o Tag as "Hazardous Waste - Solid Inorganic."[4]
o Explicitly list "Scandium(lIl) Chloride" on the tag.

o Hazard Checkbox: Mark "Irritant."[5]

Protocol B: Liquid Waste Disposal

Use this for: Reaction mother liquors, aqueous washes, or dissolved residues.[3][4]
e Segregation (CRITICAL):
o Because

solutions are naturally acidic (Lewis acid hydrolysis), NEVER pour them into a waste
container containing:

= Cyanides (Generates HCN gas).

» Sulfides (Generates

gas).
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» Organic Bases (Exothermic reaction).

o Collection:
o Pour into a carboy designated for "Acidic Inorganic Waste" or "Aqueous Metals."

o If the solution contains organic solvents (e.g., THF, Ethanol), segregate into "Mixed Liquid
Waste" (Organic/Aqueous mixture) and note the metal content.[4]

o Neutralization (Optional/Advanced):

[¢]

Note: Only perform this if your facility permits bench-top treatment.[3][4]

[¢]

Slowly add 1M NaOH or Sodium Carbonate to the solution.

[e]

Scandium will precipitate as Scandium Hydroxide (

)—a white, gelatinous solid.

This reduces the volume of hazardous liquid, allowing the solid precipitate to be disposed

o

of via Protocol A.

Regulatory & Compliance Context (E-E-A-T)

Why isn't it "P-Listed"? Scandium is not on the EPA's "P-list" (acutely toxic) or "U-list" (toxic).[3]
[4] However, under the Resource Conservation and Recovery Act (RCRA), waste generators
are responsible for determining if their waste exhibits hazardous characteristics.

o Corrosivity (D002): If your

solution has a pH
2, itis a D002 hazardous waste.

 Toxicity (D004-D043): Scandium is not a RCRA 8 metal (like Lead or Arsenic).[3][4] However,
most commercial disposal facilities require all transition metals and lanthanides to be profiled
as hazardous to prevent heavy metal accumulation in municipal water treatment sludge.

Self-Validating Safety Step: Before closing any liquid waste container containing
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, use a pH strip. If the strip turns red (acidic), verify the container label says "Acidic." This
simple visual check prevents dangerous mis-categorization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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